![molecular formula C10H8N2O6S B3049770 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- CAS No. 21951-33-7](/img/structure/B3049770.png)
1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)-
Overview
Description
1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- (referred to as HSP) is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. HSP is a pyrazole derivative that has a sulfonic acid functional group attached to a phenyl ring. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of HSP is not fully understood. However, it has been suggested that HSP may act as an antioxidant by scavenging free radicals and reducing oxidative stress. HSP has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.
Biochemical and Physiological Effects:
HSP has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that HSP can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. HSP has also been shown to inhibit the activity of COX-2, which is involved in the inflammatory response. In vivo studies have demonstrated that HSP can reduce inflammation in animal models of arthritis and colitis.
Advantages and Limitations for Lab Experiments
HSP has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using various methods. HSP is also stable under normal laboratory conditions and has low toxicity. However, HSP has some limitations for use in lab experiments. It has limited solubility in water and other polar solvents, which can make it difficult to use in some assays. HSP also has limited bioavailability, which can limit its potential applications in vivo.
Future Directions
There are several future directions for research on HSP. One potential direction is to investigate the potential applications of HSP as an antioxidant and anti-inflammatory agent in the treatment of various diseases. Another direction is to study the mechanism of action of HSP in more detail to better understand its biochemical and physiological effects. Additionally, future research could focus on developing new methods for synthesizing HSP with improved yields and purity. Finally, HSP could be used as a building block for the synthesis of new materials with potential applications in catalysis, sensing, and drug delivery.
Scientific Research Applications
HSP has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, HSP has been evaluated for its anti-inflammatory and antioxidant properties. In biochemistry, HSP has been used as a probe to study protein-ligand interactions. In materials science, HSP has been used as a building block for the synthesis of metal-organic frameworks.
properties
IUPAC Name |
3-oxo-2-(4-sulfophenyl)-1H-pyrazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O6S/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18/h1-5,11H,(H,14,15)(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCJKAZZVJXOLRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C=C(N2)C(=O)O)S(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5066742 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21951-33-7, 118-47-8 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021951337 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-hydroxy-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.601 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PYRAZOLONE T | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2A9HS5E9L7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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